Sodium;iron(3+);2-[4,7,10-tris(carboxylatomethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate

• IUPAC Name: sodium;iron(3+);2-[4,7,10-tris(carboxylatomethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate
• InChI: InChI=1S/C16H28N4O8.Fe.Na/c21-13(22)9-17-1-2-18(10-14(23)24)5-6-20(12-16(27)28)8-7-19(4-3-17)11-15(25)26;;/h1-12H2,(H,21,22)(H,23,24)(H,25,26)(H,27,28);;/q;+3;+1/p-4
• InChI Key: AFSSERXVJCTXJB-UHFFFAOYSA-J
• Canonical SMILES: C1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Fe+3]
• Molecular Formula: C16H24FeN4NaO8
• DSSTOX Substance ID: DTXSID60857875
• Molecular Weight: 479.22 g/mol
• CAS No.: 149819-85-2

Description

This compound is also known as gadoquatrane. It is a macrocyclic tetrameric Gd complex with one inner sphere water molecule per Gd (q = 1). It is a newly designed extracellular gadolinium-based contrast agent (GBCA) with high relaxivity and stability.

Molecular Structure Analysis

The molecular formula of this compound is C16H24GdN4O8. It is a macrocyclic tetrameric Gd complex. Each Gd is bound to one inner sphere water molecule.

Physical and Chemical Properties Analysis

This compound has high solubility in buffer (1.43 mol Gd/L, 10 mM Tris-HCl, pH 7.4), high hydrophilicity (logP −4.32 in 1-butanol/water), and negligible protein binding. The r1-relaxivity of gadoquatrane in human plasma per Gd of 11.8 mM−1·s−1 (corresponding to 47.2 mM−1·s−1 per molecule at 1.41T at 37°C, pH 7.4) was more than 2-fold (8-fold per molecule) higher compared with established mGBCAs.